Cas no 6299-95-2 (4-methyl-N,N-diphenyl-1,4-diazepane-1-carboxamide)
6299-95-2 structure
Product Name:4-methyl-N,N-diphenyl-1,4-diazepane-1-carboxamide
CAS No:6299-95-2
MF:C19H24ClN3O
MW:345.866363525391
CID:1644027
PubChem ID:54602458
Update Time:2025-04-21
4-methyl-N,N-diphenyl-1,4-diazepane-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-N,N-diphenyl-1,4-diazepane-1-carboxamide
- 4-methyl-N,N-diphenyl-1,4-diazepane-1-carboxamide,hydrochloride
- NSC 45106
- NSC-45106
- DTXSID60713361
- 4-Methyl-N,N-diphenyl-1,4-diazepane-1-carboxamide--hydrogen chloride (1/1)
- 6299-95-2
- NSC45106
-
- Inchi: 1S/C19H23N3O.ClH/c1-20-13-8-14-21(16-15-20)19(23)22(17-9-4-2-5-10-17)18-11-6-3-7-12-18;/h2-7,9-12H,8,13-16H2,1H3;1H
- InChI Key: FGDVLEUSZOSHPB-UHFFFAOYSA-N
- SMILES: Cl.O=C(N(C1C=CC=CC=1)C1C=CC=CC=1)N1CCN(C)CCC1
Computed Properties
- Exact Mass: 309.18429
- Monoisotopic Mass: 345.1607901g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 357
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.8Ų
Experimental Properties
- PSA: 26.79
4-methyl-N,N-diphenyl-1,4-diazepane-1-carboxamide Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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